Cas no 2228538-46-1 (1-(3-methyl-4-nitrophenyl)methylpiperazine)

• Product Name: 1-(3-methyl-4-nitrophenyl)methylpiperazine
• CAS No: 2228538-46-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5835337
• PubChem ID: 145721780
• Update Time: 2025-06-11

1-(3-methyl-4-nitrophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-nitrophenyl)methylpiperazine
• 2228538-46-1
• 2-methyl-4-(piperazin-1-ylmethyl)aniline
• GS2114
• 1-[(3-methyl-4-nitrophenyl)methyl]piperazine
• EN300-1825775

• Inchi： 1S/C12H17N3O2/c1-10-8-11(2-3-12(10)15(16)17)9-14-6-4-13-5-7-14/h2-3,8,13H,4-7,9H2,1H3
• InChI Key： PWKAFQGZCWQFRI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(3-methyl-4-nitrophenyl)methylpiperazine

Introduction to 1-(3-methyl-4-nitrophenyl)methylpiperazine (CAS No. 2228538-46-1)

1-(3-methyl-4-nitrophenyl)methylpiperazine, with the CAS number 2228538-46-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperazine ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(3-methyl-4-nitrophenyl)methylpiperazine is C₁₃H₁₇N₃O₂, and its molecular weight is approximately 247.30 g/mol. The compound's structure features a piperazine ring, which is a six-membered heterocyclic amine with two nitrogen atoms. This ring is attached to a methyl-substituted nitrophenyl group, which contributes to the compound's overall reactivity and biological activity.

In recent years, 1-(3-methyl-4-nitrophenyl)methylpiperazine has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as a lead compound in the development of new drugs for the treatment of neurological disorders. The piperazine moiety is known to interact with various neurotransmitter receptors, making it a promising scaffold for modulating central nervous system (CNS) activity.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 1-(3-methyl-4-nitrophenyl)methylpiperazine to serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_2A receptor, which is implicated in conditions such as depression and anxiety. This finding suggests that 1-(3-methyl-4-nitrophenyl)methylpiperazine could serve as a lead molecule for the development of novel antidepressants or anxiolytics.

Beyond its potential in CNS disorders, 1-(3-methyl-4-nitrophenyl)methylpiperazine has also shown promise in other therapeutic areas. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory properties. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that 1-(3-methyl-4-nitrophenyl)methylpiperazine could be further developed as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3-methyl-4-nitrophenyl)methylpiperazine typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 3-methyl-4-nitrobenzaldehyde with piperazine to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its therapeutic potential, 1-(3-methyl-4-nitrophenyl)methylpiperazine has also been studied for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for probing cellular processes and identifying new drug targets. For example, researchers have used this compound to investigate the role of serotonin receptors in neuronal signaling and plasticity.

The safety profile of 1-(3-methyl-4-nitrophenyl)methylpiperazine is an important consideration for its potential clinical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 1-(3-methyl-4-nitrophenyl)methylpiperazine (CAS No. 2228538-46-1) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological properties make it a promising candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation, and other conditions. Ongoing research continues to uncover new applications and optimize its use in both academic and industrial settings.